Cas no 894878-36-5 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide
• CAS No: 894878-36-5
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5440052
• PubChem ID: 7214871
• Update Time: 2025-07-15

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-(spiro[cyclopentane-1,2′(1′H)-quinazolin]-4′-ylthio)acetamide
• N-2,3-dihydro-1,4-benzodioxin-6-yl-2-(1'H-spiro[cyclopentane-1,2'-quinazolin]-4'-ylthio)acetamide
• 894878-36-5
• AB01275844-01
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spiro[cyclopentane-1,2'-quinazoline]sulfanyl}acetamide
• 2-((1'H-spiro[cyclopentane-1,2'-quinazolin]-4'-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-spiro[1H-quinazoline-2,1'-cyclopentane]-4-ylsulfanylacetamide
• HMS1641M17
• F3165-1015
• AKOS001975154
• NCGC00278903-01
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide

• Inchi： 1S/C22H23N3O3S/c26-20(23-15-7-8-18-19(13-15)28-12-11-27-18)14-29-21-16-5-1-2-6-17(16)24-22(25-21)9-3-4-10-22/h1-2,5-8,13,24H,3-4,9-12,14H2,(H,23,26)
• InChI Key： MUTVNZYPEPSCCR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C=1)OCCO2)=O)C1C2C=CC=CC=2NC2(CCCC2)N=1

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.9±55.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide (CAS No. 894878-36-5)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 894878-36-5, represents a confluence of heterocyclic chemistry and sulfonamide functionalities, making it a subject of intense study for its pharmacological properties.

The molecular structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide incorporates a benzodioxin ring system, which is known for its presence in various bioactive natural products and synthetic drugs. The benzodioxin moiety, characterized by its oxygenated aromatic ring, has been extensively explored for its role in modulating biological pathways. In particular, derivatives of this scaffold have shown promise in the development of agents targeting neurological disorders and inflammatory conditions.

Complementing the benzodioxin core is the spirocyclopentanequinazolinesulfanyl group, a structural feature that introduces both rigidity and functional diversity to the molecule. Spirocyclic compounds are renowned for their enhanced metabolic stability and improved binding affinity to biological targets. The quinazoline sulfonamide component further enriches the pharmacophoric space by providing a site for hydrogen bonding interactions with proteins. This dual functionality makes N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide a compelling candidate for further investigation.

In recent years, there has been a surge in interest regarding the development of novel scaffolds that can modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. The sulfonamide group in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide is particularly well-suited for this purpose due to its ability to engage with hydrophilic pockets on target proteins. This capability has been leveraged in the design of molecules that can disrupt aberrant signaling pathways associated with cancer and inflammation.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the spirocyclic unit necessitates advanced synthetic techniques such as intramolecular cyclization and transition-metal-catalyzed reactions. These methods are critical for constructing the complex framework while maintaining the integrity of the functional groups.

Evaluation of the pharmacological profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide has revealed intriguing properties that warrant further exploration. Preclinical studies have indicated potential activity against enzymes and receptors implicated in metabolic disorders. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokine pathways. These findings align with the broader goal of developing therapeutics that can address multiple disease mechanisms simultaneously.

The structural motifs present in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide also make it an attractive scaffold for structure-based drug design (SBDD). By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this molecule interacts with its biological targets at an atomic level. This approach allows for the rational optimization of lead compounds to enhance potency and selectivity.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spirocyclopentane-1,2'-quinazolinesulfanyl}acetamide (CAS No. 894878-36-5) represents a promising entity in pharmaceutical research due to its innovative architecture and demonstrated biological relevance. The combination of a benzodioxin ring system with a spirocyclic sulfonamide moiety provides a rich foundation for developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.